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Compound of Interest

Compound Name: 3-Bromo-1-phenylpropan-1-ol

CAS No.: 34052-63-6

Cat. No.: B2642998

Get Quote

Topic: 3-Bromo-1-phenylpropan-1-ol in Asymmetric
Synthesis of Atomoxetine
Executive Summary
3-Bromo-1-phenylpropan-1-ol (CAS: 20734-43-4) serves as a critical bifunctional building

block in the synthesis of blockbuster neuropsychiatric drugs, most notably Atomoxetine

(Strattera) and Fluoxetine (Prozac).[1] Its value lies in its dual reactivity: the secondary alcohol

provides a site for chiral resolution or inversion (via Mitsunobu coupling), while the alkyl

bromide serves as a robust electrophile for amine displacement.[1]

This guide details the enantioselective synthesis of (S)-3-bromo-1-phenylpropan-1-ol via

Corey-Bakshi-Shibata (CBS) reduction and its subsequent conversion to (R)-Atomoxetine.[1]

We prioritize the bromo-analog over the chloro-variant due to its superior leaving group kinetics

in the final amination step, despite its lower stability.[1]
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The synthesis of Atomoxetine requires the establishment of a specific stereocenter ((R)-

configuration).[1] A retrosynthetic analysis reveals that the stereochemistry can be set early in

the pathway by reducing the ketone precursor 3-bromo-1-phenylpropan-1-one.[1]

Key Strategic Decision:

Target: (R)-Atomoxetine.[1][2]

Inversion Step: The etherification with o-cresol is typically performed via a Mitsunobu

reaction, which proceeds with Walden inversion.[1]

Requirement: To obtain (R)-Atomoxetine, we must synthesize (S)-3-bromo-1-
phenylpropan-1-ol.[1]

[1]
Chemical Profile & Stability

Property Specification Critical Handling Note

Molecular Weight 215.09 g/mol N/A

Appearance Pale yellow oil
Darkens upon oxidation.[1]

Store under Argon.[1]

Boiling Point ~120°C (at 0.5 mmHg)
Thermal instability; avoid

prolonged heating >100°C.

Reactivity
Bifunctional (Alcohol +

Bromide)

Cyclization Risk: In the

presence of strong bases (e.g.,

NaH), the alcohol can displace

the bromide to form 1-

phenyltrimethylene oxide

(oxetane).[1]

Toxicity Irritant

Precursor ketone is a potent

lachrymator. Handle in fume

hood.

Protocol: Enantioselective CBS Reduction
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This protocol describes the reduction of 3-bromo-1-phenylpropan-1-one to (S)-3-bromo-1-
phenylpropan-1-ol using the Corey-Bakshi-Shibata (CBS) method.[1]

Mechanism: The (S)-Me-CBS catalyst typically directs hydride attack to the Re-face of the

ketone, yielding the (R)-alcohol.[1] To obtain the required (S)-alcohol, we employ the (R)-Me-

CBS catalyst.[1]

4.1. Reagents & Equipment[3][4][5][6]
Substrate: 3-Bromo-1-phenylpropan-1-one (1.0 eq).

Catalyst: (R)-Me-CBS (oxazaborolidine) (0.05 – 0.10 eq).[1]

Reductant: Borane-dimethylsulfide complex (BH₃[1]·DMS) (0.6 – 1.0 eq).

Solvent: Anhydrous THF (H₂O < 50 ppm).

Equipment: Flame-dried glassware, inert atmosphere (N₂/Ar) manifold, syringe pump.[1]

4.2. Step-by-Step Procedure
Catalyst Preparation:

Charge a flame-dried 3-neck flask with (R)-Me-CBS catalyst (10 mol%) under nitrogen.

Dissolve in anhydrous THF (volume to reach 0.1 M).

Critical Step: Dehydrate the system if necessary by azeotropic distillation with toluene,

though commercial anhydrous catalysts are preferred.[1]

Reductant Activation:

Cool the catalyst solution to -20°C.

Add the BH₃[1][7]·DMS solution (1.0 eq) slowly. Stir for 15 minutes. Explanation:

Coordination of borane to the Lewis-basic nitrogen of the catalyst activates the hydride.[1]

[7][8]

Substrate Addition (The Control Step):
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Dissolve 3-bromo-1-phenylpropan-1-one in THF (1 M solution).

Using a syringe pump, add the ketone solution to the catalyst/borane mixture over 60

minutes while maintaining temperature between -20°C and -15°C.

Why? Slow addition ensures the catalytic cycle dominates over the non-catalyzed

background reduction, maximizing enantiomeric excess (ee).[1]

Quench & Workup:

Monitor by TLC/HPLC.[1][4] Upon completion, carefully quench with Methanol

(exothermic, H₂ evolution).

Add 1N HCl and stir for 30 minutes to decompose boron complexes.

Extract with Ethyl Acetate (x3). Wash combined organics with Brine, dry over MgSO₄, and

concentrate.[1]

Purification:

The crude oil is typically >95% pure.[1] If necessary, purify via flash chromatography

(Hexanes/EtOAc 9:1). Avoid distillation if possible to prevent thermal degradation.[1]

Expected Yield: 85-92% Expected ee: >94% (S)-enantiomer.[1]

Downstream Workflow: Mitsunobu & Amination
The (S)-alcohol is converted to the drug substance via a sequence that inverts the

stereocenter.[1]

Critical Process Parameter (CPP) - Step 2: The displacement of the alkyl bromide by

methylamine is slower than the displacement of the corresponding iodide but faster than the

chloride.[1]

Solvent: Use Ethanol or THF.[1]

Temperature: 60-80°C (Sealed tube/Autoclave required due to MeNH₂ volatility).
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Side Reaction: Elimination to the styrene derivative (Ph-CH(OAr)-CH=CH₂) can occur if

temperature is too high (>100°C) or excess base is used.[1]

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Low Enantiomeric Excess (ee

< 90%)
Moisture in solvent

Re-dry THF over

Na/Benzophenone or

molecular sieves.[1] Water

hydrolyzes the CBS catalyst.[1]

Low Enantiomeric Excess (ee

< 90%)
Fast addition of ketone

Reduce addition rate. Ensure

temperature stays <-15°C.

Formation of Oxetane Base contamination

Ensure glassware is acid-

washed.[1] Avoid basic workup

until boron complex is

destroyed.[1]

Low Yield in Amination Styrene elimination

Lower reaction temperature.

Use a high concentration of

Methylamine (40% aq) rather

than neat amine gas if possible

to buffer basicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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